Cas no 1336884-97-9 (7-demethoxyegonol-9(Z)-oleate)

• Product Name: 7-demethoxyegonol-9(Z)-oleate
• CAS No: 1336884-97-9
• MF: C₃₆H₄₈O₅
• MW: 560.763331413269
• CID: 2050290
• PubChem ID: 56600473
• Update Time: 2025-04-21

7-demethoxyegonol-9(Z)-oleate Chemical and Physical Properties

Names and Identifiers

• 7-demethoxyegonol-9(Z)-oleate
• CHEMBL1834809
• DTXSID001131064
• Q27137890
• 3-[2-(1,3-benzodioxol-5-yl)-1-benzofuran-5-yl]propyl (9Z)-octadec-9-enoate
• 7-Demethoxyegonol Oleate
• 9-Octadecenoic acid (9Z)-, 3-[2-(1,3-benzodioxol-5-yl)-5-benzofuranyl]propyl ester
• 1336884-97-9
• CHEBI:69549
• BDBM50355398

• Inchi： 1S/C36H48O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-36(37)38-24-17-18-29-20-22-32-31(25-29)27-34(41-32)30-21-23-33-35(26-30)40-28-39-33/h9-10,20-23,25-27H,2-8,11-19,24,28H2,1H3/b10-9-
• InChI Key： GIGIGVBVJACSBJ-KTKRTIGZSA-N
• SMILES： O(CCCC1C=CC2=C(C=C(C3=CC=C4C(=C3)OCO4)O2)C=1)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 560.35017463g/mol
• Monoisotopic Mass: 560.35017463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 21
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids